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Compound of Interest

Compound Name: 4-Bromobenzenesulfonamide

Cat. No.: B1198654 Get Quote

An In-depth Technical Guide to 4-Bromobenzenesulfonamide: Chemical Properties and

Structure

Introduction
4-Bromobenzenesulfonamide is a versatile organic compound that serves as a crucial

intermediate in pharmaceutical and chemical synthesis.[1] Structurally, it is a sulfonamide

derivative of bromobenzene. This compound is notably recognized as a metabolite of

Ebrotidine, an H2-receptor antagonist.[2][3][4] Its chemical properties, including the presence

of a reactive bromine atom and a sulfonamide group, make it a valuable building block for the

synthesis of more complex molecules, such as various substituted benzenesulfonamides and

cobalt(III) complexes.[2][3] This guide provides a comprehensive overview of its chemical

structure, properties, synthesis, and analytical characterization for researchers, scientists, and

drug development professionals.

Chemical Structure and Identifiers
The molecular structure of 4-Bromobenzenesulfonamide consists of a benzene ring

substituted with a bromine atom and a sulfonamide group (-SO₂NH₂) at the para position.
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Identifier Value

IUPAC Name 4-bromobenzenesulfonamide[5][6]

CAS Number 701-34-8[3][4][5][6][7]

Molecular Formula C₆H₆BrNO₂S[3][4][5][6][7]

SMILES C1=CC(=CC=C1S(=O)(=O)N)Br[5]

InChI Key STYQHICBPYRHQK-UHFFFAOYSA-N[3]

EC Number 629-330-9[5]

PubChem CID 69696[5]

Physicochemical Properties
The physical and chemical properties of 4-Bromobenzenesulfonamide are summarized

below. The compound is typically an off-white to white solid.[1][4]

Property Value

Molecular Weight 236.09 g/mol [3][4][5][7]

Melting Point 163-167 °C[4]

Boiling Point 360.7°C (estimated)[4]

Density 1.80 g/cm³ (estimated)[4]

Water Solubility 991.6 mg/L at 15 °C[4]

Solubility Slightly soluble in DMSO and Methanol[4]

pKa 9.89 ± 0.10 (Predicted)[4]

LogP 1.0965[7]

Synthesis and Reactivity
4-Bromobenzenesulfonamide is commonly synthesized from 4-bromobenzenesulfonyl

chloride through ammonolysis.[8] This reaction involves the nucleophilic substitution of the
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chloride atom by ammonia.

Experimental Protocol: Synthesis of 4-
Bromobenzenesulfonamide
This protocol is adapted from established laboratory procedures.[2][4]

Materials:

4-Bromobenzenesulfonyl chloride

Methanol

Methanol/ammonia solution

25 mL single-neck flask

Magnetic stirrer

Nitrogen gas supply

Rotary evaporator

Procedure:

Dissolve 1.0 g (3.9 mmol) of 4-bromobenzenesulfonyl chloride in 5 mL of methanol within a

25 mL single-neck flask.

To this solution, add 5 mL of a methanol/ammonia solution in excess.

Seal the flask and stir the reaction mixture at room temperature overnight under a nitrogen

atmosphere.

After the reaction is complete, concentrate the solution under reduced pressure using a

rotary evaporator to remove the solvent.

The resulting white solid is p-bromobenzenesulfonamide. The product can be used for

subsequent reactions without further purification.[2][4]
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Expected Yield:

Approximately 1.13 g (100% yield) of a white solid.[2][4]

Confirmation:

The product can be confirmed by ion spray mass spectrometry, expecting a molecular ion

peak [M*] at m/z 235.9.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/4-bromobenzenesulfonamide-a-key-enabler-for-pharmaceutical-synthesis-ar
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3379855.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/16374
https://m.chemicalbook.com/ProductChemicalPropertiesCB3379855_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://www.thermofisher.com/order/catalog/product/L08602.03
https://www.thermofisher.com/order/catalog/product/L08602.03
https://www.chemscene.com/701-34-8.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_N_4_bromobenzenesulfonyl_benzamide.pdf
https://www.benchchem.com/product/b1198654#4-bromobenzenesulfonamide-chemical-properties-and-structure
https://www.benchchem.com/product/b1198654#4-bromobenzenesulfonamide-chemical-properties-and-structure
https://www.benchchem.com/product/b1198654#4-bromobenzenesulfonamide-chemical-properties-and-structure
https://www.benchchem.com/product/b1198654#4-bromobenzenesulfonamide-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198654?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

